Cas no 4760-34-3 (N-Methyl-1,2-phenylenediamine)

• Product Name: N-Methyl-1,2-phenylenediamine
• CAS No: 4760-34-3
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD00192314
• CID: 45293
• PubChem ID: 24864778
• Update Time: 2025-10-30

N-Methyl-1,2-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• N1-Methylbenzene-1,2-diamine
• N-Methyl-1,2-phenylenediamine
• 2-N-methylbenzene-1,2-diamine
• N-Methyl-1,2-Benzenediamine
• N-METHYL-O-PHENYLENEDIAMINE
• N-Methylbenzene-1,2-diamine
• 1,2-Benzenediamine, N-methyl-
• N-Methyl-2-phenylenediamine
• 2-Amino-N-methylaniline
• 2-(Methylamino)aniline
• o-Phenylenediamine, N-methyl-
• 1-N-Methylbenzene-1,2-diamine
• 1,2-Benzenediamine, N1-methyl-
• ROI30FPR50
• n1-methyl-1,2-benzenediamine
• N2-methylbenzene-1,2-diamine
• RPKCLSMBVQLWIN-UHFFFAOYSA-N
• N-1-Methy
• SY045512
• NS00031709
• N-Methyl-1,2-diaminobenzene
• SCHEMBL157785
• MFCD00192314
• Q27288219
• N-methyl-ortho-phenylenediamine
• AKOS003659333
• N-1-methyl-1,2-benzenediamine
• FT-0635432
• EN300-37434
• A827281
• 2-methylaminoaniline
• N-methyl-benzene 1,2-diamine
• 4-13-00-00041 (Beilstein Handbook Reference)
• N-methyl-1,2-benzene diamine
• N-methyl-1,2-phenylene-diamine
• N-Methyl-o-phenylenediamine pound>>N-Methyl-o-phenylenediamine pound>>N-Methyl-1,2-phenylenediamine
• (2-aminophenyl)-methyl-amine
• o-N-methylamino aniline
• GS-6105
• W-106067
• UNII-ROI30FPR50
• N'-methylbenzene-1,2-diamine
• Z57472969
• BCP30565
• N-Methyl-benzene-1,2-diamine
• H10517
• EINECS 225-297-6
• DTXSID1043756
• n-methyl-benzene-1, 2 -diamine
• CS-W007682
• N-methyl-phenylenediamine
• N-methyl-1,2-phenylene diamine
• 4760-34-3
• BRN 0636586
• N-methylphenylenediamine
• N-Methyl-1,2-phenylenediamine, 97%
• STL558076
• BBL104212
• ALBB-012420
• DTXCID9023756

• MDL： MFCD00192314
• Inchi： 1S/C7H10N2/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,8H2,1H3
• InChI Key： RPKCLSMBVQLWIN-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC=CC=1N
• BRN： 0636586

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 38

Experimental Properties

• Color/Form: Not determined
• Density: 1.075 g/mL at 25 °C(lit.)
• Melting Point: 22 °C (lit.)
• Boiling Point: 123-124 °C/10 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.612(lit.)
• PSA: 38.05000
• LogP: 1.96470
• Solubility: Not determined

N-Methyl-1,2-phenylenediamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332
• Warning Statement： P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/38
• Safety Instruction： S26-S36
• RTECS：ST2770000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Methyl-1,2-phenylenediamine

Research Briefing on N-Methyl-1,2-phenylenediamine (CAS: 4760-34-3) in Chemical and Biomedical Applications

N-Methyl-1,2-phenylenediamine (CAS: 4760-34-3) is a key chemical intermediate with significant applications in pharmaceutical synthesis, material science, and biochemical research. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials. This briefing synthesizes the latest findings on its synthesis, properties, and applications, providing a comprehensive overview for researchers and industry professionals.

Recent advancements in synthetic chemistry have optimized the production of N-Methyl-1,2-phenylenediamine, enhancing its yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, which reduced byproducts and improved efficiency. This method is particularly relevant for large-scale pharmaceutical manufacturing, where purity and cost-effectiveness are critical.

In biomedical research, N-Methyl-1,2-phenylenediamine has been investigated for its potential as a precursor in the synthesis of heterocyclic compounds with antimicrobial and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry reported the compound's utility in developing new benzimidazole derivatives, which exhibited promising activity against drug-resistant bacterial strains. These findings underscore its versatility in drug discovery.

Furthermore, the compound's electrochemical properties have been explored for applications in sensor development. Research in Analytical Chemistry (2023) highlighted its use in constructing sensitive biosensors for detecting reactive oxygen species (ROS), which are implicated in various diseases. The study emphasized the compound's stability and selectivity, making it a viable candidate for diagnostic tools.

Despite its potential, challenges remain in the safe handling and environmental impact of N-Methyl-1,2-phenylenediamine. Recent regulatory reviews by the European Chemicals Agency (ECHA) have called for stricter guidelines on its use due to its potential toxicity. Researchers are actively exploring greener alternatives and safer synthesis routes to mitigate these concerns.

In conclusion, N-Methyl-1,2-phenylenediamine (CAS: 4760-34-3) continues to be a valuable compound in chemical and biomedical research. Its applications span drug development, material science, and diagnostics, driven by ongoing innovations in synthesis and functionalization. Future research should focus on addressing safety concerns and expanding its utility in emerging fields such as nanotechnology and personalized medicine.